Cas no 2098036-46-3 (1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile)

• Product Name: 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile
• CAS No: 2098036-46-3
• MF: C₇H₅F₄N₃
• MW: 207.128314733505
• CID: 5727664
• PubChem ID: 121210645
• Update Time: 2025-05-19

1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonitrile, 1-(2-fluoroethyl)-3-(trifluoromethyl)-
• 1-(2-fluoroethyl)-3-(trifluoromethyl)-1h-pyrazole-5-carbonitrile
• 2098036-46-3
• AKOS026720722
• starbld0042431
• F2198-0161
• 2-(2-fluoroethyl)-5-(trifluoromethyl)pyrazole-3-carbonitrile
• 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile

• Inchi： 1S/C7H5F4N3/c8-1-2-14-5(4-12)3-6(13-14)7(9,10)11/h3H,1-2H2
• InChI Key： BUKKBTMZNWWRSS-UHFFFAOYSA-N
• SMILES： N1(CCF)C(C#N)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 207.04195982g/mol
• Monoisotopic Mass: 207.04195982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 262.9±40.0 °C(Predicted)
• pka: -3.86±0.10(Predicted)

Additional information on 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile

Introduction to 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile (CAS No. 2098036-46-3)

1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2098036-46-3, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoroethyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The fluoroethyl moiety introduces a fluorine atom into the molecular structure, which is known to enhance metabolic stability, binding affinity, and pharmacokinetic profiles in drug molecules. Fluorine atoms can also influence the electronic properties of the molecule, leading to improved bioavailability and reduced susceptibility to degradation. On the other hand, the trifluoromethyl group is another key structural feature that imparts lipophilicity and resistance to metabolic enzymes, making it a common component in many successful pharmaceutical agents. These characteristics make 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole compounds have been shown to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile may contribute to its potential as an intermediate in the synthesis of drugs targeting various diseases. For instance, the nitrile group can serve as a versatile handle for further chemical modifications, allowing researchers to explore different pharmacophores and optimize drug-like properties.

One of the most compelling aspects of this compound is its potential application in oncology research. The combination of a fluoroethyl group and a trifluoromethyl substituent has been observed to enhance the efficacy of certain anticancer agents by improving their ability to interact with biological targets. Additionally, the pyrazole core itself has been identified as a key structural motif in several FDA-approved cancer therapies. Recent studies have demonstrated that pyrazole derivatives can modulate signaling pathways involved in tumor growth and survival, making them attractive candidates for further development. The compound 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile may serve as a valuable building block for designing next-generation anticancer drugs.

The synthetic pathways for producing 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile are also of great interest to researchers. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Key steps often include condensation reactions to form the pyrazole ring, followed by functional group transformations such as fluorination and trifluoromethylation. The introduction of the nitrile group at the 5-position is typically achieved through cyanation reactions, which must be carefully controlled to avoid side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

From a computational chemistry perspective, understanding the molecular interactions of 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile with biological targets is crucial for rational drug design. Molecular docking studies have been employed to predict how this compound might bind to proteins involved in disease pathways. These studies can provide insights into binding affinities, enzyme inhibition profiles, and potential off-target effects. By leveraging computational tools, researchers can identify optimal modifications to enhance the therapeutic potential of this compound while minimizing adverse effects.

The pharmacokinetic properties of 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile are also an important area of investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated before moving from preclinical studies to clinical trials. The presence of fluorine atoms can influence metabolic pathways, particularly those involving cytochrome P450 enzymes. Understanding these interactions is essential for predicting drug-drug interactions and ensuring safe dosing regimens.

In conclusion, 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile (CAS No. 2098036-46-3) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a fluoroethyl group and a trifluoromethyl substituent makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer. Ongoing research efforts are focused on optimizing synthetic routes, understanding molecular interactions through computational methods, and evaluating pharmacokinetic profiles to bring this compound closer to clinical application.